Cas no 2680707-52-0 (ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate
• CAS No: 2680707-52-0
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 5632232
• PubChem ID: 165930441
• Update Time: 2025-11-06

ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-{[(benzyloxy)carbonyl]amino}-1-ethenyl-1H-pyrazole-4-carboxylate
• 2680707-52-0
• EN300-28293013
• ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C16H17N3O4/c1-3-19-14(13(10-17-19)15(20)22-4-2)18-16(21)23-11-12-8-6-5-7-9-12/h3,5-10H,1,4,11H2,2H3,(H,18,21)
• InChI Key： URLDQYCNUMUFSQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)OCC)C=NN1C=C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.4Ų

Additional information on ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate

Introduction to Ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate (CAS No: 2680707-52-0)

Ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate, with the CAS number 2680707-52-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyloxy)carbonylamino group and an ethenyl substituent, make it a promising candidate for further investigation in drug discovery.

The Ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate molecule exhibits a unique combination of functional groups that contribute to its potential pharmacological properties. The benzyloxy)carbonylamino moiety is commonly used in medicinal chemistry as a protecting group for amino acids and other nucleophiles, ensuring stability during synthetic processes. Additionally, the ethenyl group introduces a double bond that can participate in various chemical reactions, enhancing the compound's versatility in molecular design.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to possess antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The specific arrangement of functional groups in Ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate may contribute to its unique biological profile, making it a valuable tool for researchers exploring new therapeutic strategies.

One of the most compelling aspects of this compound is its potential application in the development of novel drugs. The pyrazole core is a well-documented scaffold in medicinal chemistry, with numerous examples of successful drug candidates derived from this class. By incorporating additional functional groups such as the benzyloxy)carbonylamino and ethenyl substituents, researchers can fine-tune the pharmacological properties of Ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate to target specific biological pathways.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various diseases. For instance, research has demonstrated that certain pyrazole-based compounds can inhibit enzymes involved in cancer cell proliferation and survival. The structural features of Ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate may allow it to interact with these enzymes effectively, potentially leading to the development of new anti-cancer agents.

The synthesis of Ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The benzyloxy)carbonylamino group must be introduced at the appropriate position on the pyrazole ring, and the ethenyl substituent must be incorporated without disrupting the overall structure. Advanced synthetic techniques and methodologies are employed to achieve this goal, reflecting the compound's complexity and importance.

In addition to its potential therapeutic applications, Ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block that can be modified further to create novel compounds with enhanced biological activities. This aspect is particularly relevant in drug discovery pipelines where intermediates play a crucial role in developing lead compounds.

The future prospects for Ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate are promising, given its potential applications in pharmaceutical research. As more data becomes available on its biological activities and synthetic feasibility, it is likely that this compound will attract further attention from academic and industrial researchers. Collaborative efforts between chemists and biologists will be essential to fully explore its therapeutic potential and develop new drug candidates based on its structure.

In conclusion, Ethyl 5-{(benzyloxy)carbonylamino}-1-ethenyl-1H-pyrazole-4-carboxylate (CAS No: 2680707-52-0) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset for drug discovery efforts aimed at developing new treatments for various diseases. As research continues to uncover new applications for this molecule, it is expected to play an increasingly important role in the development of next-generation therapeutics.